Cas no 2703752-64-9 ((6-Chloropyridin-3-yl)(cyclopropyl)methanamine dihydrochloride)

• Product Name: (6-Chloropyridin-3-yl)(cyclopropyl)methanamine dihydrochloride
• CAS No: 2703752-64-9
• MF: C₉H₁₃Cl₃N₂
• MW: 255.57
• CID: 5141269
• PubChem ID: 156022562
• Update Time: 2025-05-27

(6-Chloropyridin-3-yl)(cyclopropyl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (6-Chloropyridin-3-yl)(cyclopropyl)methanamine dihydrochloride
• 1-(6-chloropyridin-3-yl)-1-cyclopropylmethanamine dihydrochloride
• (6-Chloropyridin-3-yl)(cyclopropyl)methanamine diHCl
• 2703752-64-9
• (6-chloropyridin-3-yl)-cyclopropylmethanamine;dihydrochloride
• BS-47342
• F76583

• Inchi： 1S/C9H11ClN2.2ClH/c10-8-4-3-7(5-12-8)9(11)6-1-2-6;;/h3-6,9H,1-2,11H2;2*1H
• InChI Key： BDURNKSIDZIXRQ-UHFFFAOYSA-N
• SMILES： NC(C1C=CC(=NC=1)Cl)C1CC1.Cl.Cl

Computed Properties

• Exact Mass: 254.014432g/mol
• Monoisotopic Mass: 254.014432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on (6-Chloropyridin-3-yl)(cyclopropyl)methanamine dihydrochloride

Research Briefing on (6-Chloropyridin-3-yl)(cyclopropyl)methanamine Dihydrochloride (CAS: 2703752-64-9)

In recent years, (6-Chloropyridin-3-yl)(cyclopropyl)methanamine dihydrochloride (CAS: 2703752-64-9) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications. The compound, characterized by its unique structural features, has been investigated for its role in modulating specific biological targets, making it a promising candidate for drug development.

The synthesis of (6-Chloropyridin-3-yl)(cyclopropyl)methanamine dihydrochloride involves a multi-step process that has been optimized for high yield and purity. Recent studies have highlighted the importance of the cyclopropyl moiety in enhancing the compound's metabolic stability and binding affinity to target proteins. The dihydrochloride salt form further improves its solubility, facilitating its use in various biological assays and preclinical studies.

Pharmacological evaluations have revealed that (6-Chloropyridin-3-yl)(cyclopropyl)methanamine dihydrochloride exhibits potent activity against specific enzyme systems, particularly those involved in neurotransmitter regulation. For instance, it has shown inhibitory effects on monoamine oxidases (MAOs), suggesting potential applications in the treatment of neurological disorders such as depression and Parkinson's disease. Additionally, its interaction with serotonin receptors has been explored, with preliminary data indicating possible anxiolytic and antidepressant properties.

Recent in vivo studies have demonstrated the compound's favorable pharmacokinetic profile, including good oral bioavailability and a reasonable half-life. These properties, combined with its low toxicity in animal models, underscore its potential as a lead compound for further development. However, challenges such as off-target effects and the need for improved selectivity remain areas of active investigation.

In conclusion, (6-Chloropyridin-3-yl)(cyclopropyl)methanamine dihydrochloride represents a promising scaffold for the development of novel therapeutics. Ongoing research aims to elucidate its mechanism of action more precisely and to optimize its structure for enhanced efficacy and safety. The compound's unique chemical and pharmacological properties position it as a valuable tool for both basic research and drug discovery efforts in the chemical biology and pharmaceutical industries.